2-(4-bromophenyl)-7-fluoro-4-(4-fluorophenyl)-1(2H)-phthalazinone

• IUPAC Name: 2-(4-bromophenyl)-7-fluoro-4-(4-fluorophenyl)phthalazin-1-one
• InChI: InChI=1S/C20H11BrF2N2O/c21-13-3-8-16(9-4-13)25-20(26)18-11-15(23)7-10-17(18)19(24-25)12-1-5-14(22)6-2-12/h1-11H
• InChI Key: KYWJYATUMSISDB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NN(C(=O)C3=C2C=CC(=C3)F)C4=CC=C(C=C4)Br)F
• Molecular Formula: C20H11BrF2N2O
• Molecular Weight: 413.2 g/mol

Description

2-(4-bromophenyl)-7-fluoro-4-(4-fluorophenyl)-1(2H)-phthalazinone, also known as BF4P, is a novel compound that has been studied for its potential applications in scientific research. BF4P is a member of the phthalazinone class of compounds, which are characterized by their aromatic ring structures and substituent groups. This compound is of particular interest due to its low toxicity, high solubility in water, and its ability to form a variety of different complexes with other compounds. This makes BF4P an attractive option for laboratory experiments, as it can be used to study a wide range of biological processes.

Scientific Research Applications

Synthesis and Material Science Applications

• Poly(phthalazinone ether)s Development : The study by Xiao et al. (2003) describes the synthesis of fluorinated phthalazinone monomers and their polymers. These polymers have excellent solubility and thermal properties, making them suitable for applications in engineering plastics and membrane materials (Xiao et al., 2003).

• Optical Waveguides : The refractive indices of films made from these polymers suggest potential applications as materials for optical waveguides (Xiao et al., 2003).

• High Molecular Weight Polymers : The study by Li and Hay (2007) involves the synthesis of high molecular weight fluorinated poly(phthalazinone ether)s. These polymers are noted for their solubility in common solvents and can be used to cast into flexible films, useful for various industrial applications (Li & Hay, 2007).

• Sulfonated Poly(phthalazinone ether sulfone)s : In the research by Xiao et al. (2002), sulfonated poly(phthalazinone ether sulfone)s with high molecular weight were synthesized. These ionomers show low swelling and good prospects in Proton Exchange Membrane Fuel Cell (PEMFC) applications (Xiao et al., 2002).

Pharmaceutical Research

• Antitubercular Agents : Santoso et al. (2019) synthesized a series of 2- and 7-substituted phthalazinones, assessing their potential as anti-tubercular drugs. They found that compounds with lipophilic and electron-withdrawing groups exhibited better anti-tubercular activity (Santoso et al., 2019).

• Antimicrobial Activity : Research by Bedair et al. (1987) focused on the synthesis of 4-benzyl-1(2H) phthalazinones and related compounds, with some showing pronounced antimicrobial activities (Bedair et al., 1987).

• Dual Activities for Asthma Treatment : A series of studies by Yamaguchi et al. (1993, 1994) synthesized phthalazinone derivatives with dual activities of thromboxane A2 synthetase inhibition and bronchodilation, indicating potential as novel antiasthmatic agents (Yamaguchi et al., 1993), (Yamaguchi et al., 1994).